2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide

• IUPAC Name: 2-[6-iodo-3-(2-methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H14IN3O3S/c1-24-14-5-3-2-4-13(14)21-16(23)11-8-10(18)6-7-12(11)20-17(21)25-9-15(19)22/h2-8H,9H2,1H3,(H2,19,22)
• InChI Key: DPEFZTPGJZMCNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C3=C(C=CC(=C3)I)N=C2SCC(=O)N
• Molecular Formula: C17H14IN3O3S
• Molecular Weight: 467.3 g/mol

Description

2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide is a synthetic organic compound that has been extensively studied for its potential as a novel therapeutic agent. This compound is a member of the quinazoline family of compounds, which are known to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its anti-cancer activity, 2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide has been shown to have other biochemical and physiological effects. Studies have suggested that it may have anti-inflammatory and anti-angiogenic activity, as well as the potential to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for further development as a therapeutic agent. However, one limitation of using this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide. One area of research could focus on further elucidating the compound's mechanism of action, in order to better understand its anti-cancer activity. Another area of research could focus on developing more efficient synthesis methods for this compound, in order to facilitate its use in larger-scale experiments. Additionally, research could explore the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders or autoimmune diseases.

Scientific Research Applications

2-{[6-iodo-3-(2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetamide has been studied for its potential as a novel therapeutic agent in a variety of scientific research applications. One area of research has focused on its potential as an anti-cancer agent. Studies have shown that this compound has potent anti-proliferative activity against a variety of cancer cell lines, including breast cancer, lung cancer, and melanoma.